Cas no 155-11-3 (2,4-Pyrimidinediamine,5-fluoro-)

• Product Name: 2,4-Pyrimidinediamine,5-fluoro-
• CAS No: 155-11-3
• MF: C₄H₅FN₄
• MW: 128.107702970505
• CID: 217467
• PubChem ID: 255608
• Update Time: 2025-11-02

2,4-Pyrimidinediamine,5-fluoro- Chemical and Physical Properties

Names and Identifiers

• 2,4-Pyrimidinediamine,5-fluoro-
• 2,4-Pyrimidinediamine, 5-fluoro- (9CI)
• 5-fluoropyrimidine-2,4-diamine
• 5-fluoro-2,4-pyrimidinediamine
• AC1L5SS9
• AC1Q4O69
• AR-1G8237
• CTK4C8527
• NSC81284
• SureCN655268
• (2-amino-5-fluoro-pyrimidin-4-yl)amine
• RMTFEZUZAHJEFW-UHFFFAOYSA-N
• SB56990
• 2,4-Pyrimidinediamine,5-fluoro-(9ci)
• Z1255445671
• 155-11-3
• EN300-804980
• SCHEMBL655268
• 5-fluoro-2,4-pyrmidinediamine
• DTXSID70292273
• 2,4-Pyrimidinediamine, 5-fluoro-
• CCG-40437
• NSC-81284
• AKOS017515575

• Inchi： 1S/C4H5FN4/c5-2-1-8-4(7)9-3(2)6/h1H,(H4,6,7,8,9)
• InChI Key： RMTFEZUZAHJEFW-UHFFFAOYSA-N
• SMILES： FC1=CN=C(N)N=C1N

Computed Properties

• Exact Mass: 128.04995
• Monoisotopic Mass: 128.05
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 98.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 9
• XLogP3: -0.4
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• Density: 1.513
• Boiling Point: 376.4°Cat760mmHg
• Flash Point: 181.4°C
• Refractive Index: 1.65
• PSA: 77.82
• LogP: 0.94250

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 2,4-Pyrimidinediamine,5-fluoro-

2,4-Pyrimidinediamine,5-fluoro- (CAS No. 155-11-3): A Comprehensive Overview

2,4-Pyrimidinediamine,5-fluoro-, also known as 5-Fluoro-2,4-pyrimidinediamine, is a fluorinated pyrimidine derivative with significant potential in pharmaceutical and biochemical research. With the CAS number 155-11-3, this compound has garnered attention due to its unique structural properties and diverse applications. In this article, we delve into its chemical characteristics, synthesis methods, applications, and market trends, while addressing frequently asked questions in the field.

The molecular formula of 2,4-Pyrimidinediamine,5-fluoro- is C₄H₅FN₄, and it features a pyrimidine ring substituted with fluorine at the 5-position and amino groups at the 2 and 4 positions. This structural configuration makes it a valuable intermediate in the synthesis of nucleoside analogs and other bioactive molecules. Researchers often explore its reactivity and stability under various conditions, which is crucial for optimizing its use in drug development.

One of the most searched questions about 5-Fluoro-2,4-pyrimidinediamine is its role in antiviral and anticancer research. Recent studies highlight its potential as a building block for novel therapeutics, particularly in targeting viral polymerases and DNA replication mechanisms. The fluorine atom enhances the compound's bioavailability and metabolic stability, making it a preferred choice for medicinal chemists. This aligns with the growing interest in fluorinated pyrimidines as key components in next-generation pharmaceuticals.

In addition to its pharmaceutical applications, CAS 155-11-3 is also investigated for its use in agrochemicals. The compound's ability to interfere with nucleotide synthesis in pests and pathogens has sparked interest in developing eco-friendly pesticides. This application is particularly relevant given the increasing demand for sustainable agricultural solutions, a hot topic in both scientific and public forums.

The synthesis of 2,4-Pyrimidinediamine,5-fluoro- typically involves fluorination of pyrimidine precursors or condensation reactions with fluorinated reagents. Researchers are continually refining these methods to improve yield and purity, addressing another common query in the field. Advanced techniques such as microwave-assisted synthesis and catalytic fluorination are gaining traction, reflecting the broader trend toward green chemistry and process optimization.

Market trends indicate a steady rise in the demand for 5-Fluoro-2,4-pyrimidinediamine, driven by its expanding applications in drug discovery and agrochemicals. Suppliers and manufacturers are scaling up production to meet the needs of academic and industrial researchers. This compound's versatility and the growing emphasis on fluorinated compounds in life sciences underscore its importance in contemporary chemical research.

For those working with CAS No. 155-11-3, proper handling and storage are essential to maintain its stability. While not classified as hazardous, it is recommended to store the compound in a cool, dry place, away from direct sunlight. These practical tips are often sought after by laboratory professionals and students alike.

In conclusion, 2,4-Pyrimidinediamine,5-fluoro- is a compound of significant interest due to its multifaceted applications and relevance in cutting-edge research. Its role in developing new pharmaceuticals and agrochemicals positions it as a key player in addressing global health and environmental challenges. As research progresses, this compound is likely to remain at the forefront of scientific innovation.